Cas no 24160-09-6 (6-Phenanthridinecarboxaldehyde)

• Product Name: 6-Phenanthridinecarboxaldehyde
• CAS No: 24160-09-6
• MF: C₁₄H₉NO
• MW: 207.227363348007
• CID: 262969
• PubChem ID: 289834
• Update Time: 2025-04-19

6-Phenanthridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Phenanthridinecarboxaldehyde
• phenanthridine-6-carbaldehyde
• 2-phenanthridinecarboxaldehyde
• 6-formylphenanthridine
• 6-phenanthridinecarbaldehyde
• AC1L6CKY
• AC1Q6QF3
• AG-J-58587
• AR-1H2520
• carboxaldehyde-6 phenanthridine
• CTK1A3395
• NSC152138
• Phenanthridin-6-carboxaldehyd
• phenanthridine-5-aldehyde
• Phenanthridine-6-carboxaldehyde
• 24160-09-6
• NSC-152138
• LQKLIIZGUIIKLD-UHFFFAOYSA-N
• SCHEMBL3907383
• 6-ketomethylphenanthridine
• DTXSID30302620

• Inchi： 1S/C14H9NO/c16-9-14-12-7-2-1-5-10(12)11-6-3-4-8-13(11)15-14/h1-9H
• InChI Key： LQKLIIZGUIIKLD-UHFFFAOYSA-N
• SMILES： O=CC1=C2C=CC=CC2=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 207.06847
• Monoisotopic Mass: 207.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96
• LogP: 3.20050